Cas no 131123-73-4 (b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-a-L-arabinopyranosyl-(1®6)-O-[b-D-xylopyranosyl-(1®4)]-)
131123-73-4 structure
Product Name:b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-a-L-arabinopyranosyl-(1®6)-O-[b-D-xylopyranosyl-(1®4)]-
CAS No:131123-73-4
MF:C43H70O16
MW:843.00631570816
CID:174335
PubChem ID:148362
Update Time:2025-04-19
b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-a-L-arabinopyranosyl-(1®6)-O-[b-D-xylopyranosyl-(1®4)]- Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-a-L-arabinopyranosyl-(1®
- beta-D-Glucopyranoside, (3beta,5beta,25S)-spirostan-3-yl O-alpha-L-arabinopyranosyl-(1-6)-O-(beta-D-xylopyranosyl-(1-4))-
- Sarsasapogenin-3-O-beta-D-xylopyranosyl-(1-4)-(alpha-L-arabinopyranosyl-(1-6))-beta-D-glucopyranoside
- spirostan-3-yl pentopyranosyl-(1->4)-[pentopyranosyl-(1->6)]hexopyranoside
- Aspafilioside B
- DTXSID60927082
- 131123-73-4
- CHEMBL400900
- b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-a-L-arabinopyranosyl-(1®6)-O-[b-D-xylopyranosyl-(1®4)]-
-
- Inchi: 1S/C43H70O16/c1-19-7-12-43(55-15-19)20(2)30-28(59-43)14-25-23-6-5-21-13-22(8-10-41(21,3)24(23)9-11-42(25,30)4)56-40-36(51)33(48)37(58-39-35(50)32(47)27(45)17-53-39)29(57-40)18-54-38-34(49)31(46)26(44)16-52-38/h19-40,44-51H,5-18H2,1-4H3
- InChI Key: LJWQGBHQGFNPJP-UHFFFAOYSA-N
- SMILES: O1C2(CCC(C)CO2)C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(COC2C(C(C(CO2)O)O)O)O1)OC1C(C(C(CO1)O)O)O)O)O
Computed Properties
- Exact Mass: 842.4665
- Monoisotopic Mass: 842.466386
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 59
- Rotatable Bond Count: 7
- Complexity: 1480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 25
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 236
- XLogP3: 1.3
Experimental Properties
- Density: 1.4
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.614
- PSA: 235.68
b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-a-L-arabinopyranosyl-(1®6)-O-[b-D-xylopyranosyl-(1®4)]- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
131123-73-4 (b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-a-L-arabinopyranosyl-(1®6)-O-[b-D-xylopyranosyl-(1®4)]-) Related Products
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